Cas no 2580099-24-5 (rac-tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 2580099-24-5
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5656885
• PubChem ID: 165890098
• Update Time: 2025-10-21

rac-tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28276702
• 2728727-75-9
• 2580099-24-5
• tert-butyl (2S,5R)-5-(trifluoromethyl)pyrrolidine-2-carboxylate
• EN300-27726978
• rac-tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)6-4-5-7(14-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： FIUJGIUBTNXCLM-NKWVEPMBSA-N
• SMILES： FC([C@H]1CC[C@@H](C(=O)OC(C)(C)C)N1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate

Professional Introduction to Rac-Tert-butyl (2R,5S)-5-(Trifluoromethyl)pyrrolidine-2-Carboxylate (CAS No. 2580099-24-5)

Rac-Tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate, a compound with the CAS number 2580099-24-5, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its unique stereochemical configuration and structural features, has garnered considerable attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of Rac-Tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate incorporates a trifluoromethyl group and a tert-butyl ester moiety, which contribute to its distinct physicochemical properties. The presence of these substituents enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral building blocks for the synthesis of enantiomerically pure drugs. The stereochemistry of Rac-Tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate plays a crucial role in determining its biological activity. The (2R,5S) configuration ensures optimal interactions with biological targets, thereby improving the efficacy and selectivity of potential therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of complex pharmaceutical intermediates. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to modulate lipophilicity and metabolic stability. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs.

Recent research has highlighted the importance of fluorinated pyrrolidines in drug discovery. Compounds like Rac-Tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate have shown promise in preclinical studies as key intermediates for the synthesis of novel therapeutic agents. These studies have demonstrated that incorporating fluorine atoms into heterocyclic structures can significantly enhance pharmacological properties such as binding affinity and pharmacokinetic profiles.

The tert-butyl ester group in the molecular structure also contributes to the compound's versatility. This moiety can be readily modified through various chemical transformations, allowing for the synthesis of a wide range of derivatives with tailored biological activities. Such flexibility is highly valuable in drug development pipelines where rapid iteration and optimization are essential.

The synthesis of racemic mixtures often presents challenges in pharmaceutical research due to the need for enantiomerically pure compounds. However, advances in asymmetric synthesis have made it possible to produce enantiomerically enriched forms of racemic compounds like Rac-Tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate. These techniques have opened new avenues for the development of highly selective and potent drugs.

In conclusion, Rac-Tert-butyl (2R,5S)-5-(trifluoromethyl)pyrrolidine-2-carboxylate represents a significant contribution to the field of chiral chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.